Cas no 1361696-79-8 (5,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde)

• Product Name: 5,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde
• CAS No: 1361696-79-8
• MF: C₁₃H₆Cl₄O
• MW: 319.998139858246
• CID: 4999459
• Update Time: 2025-05-22

5,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde

• Inchi： 1S/C13H6Cl4O/c14-10-2-7(6-18)1-8(3-10)9-4-11(15)13(17)12(16)5-9/h1-6H
• InChI Key： KQZSLUCNYXRUEI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=C(C=1)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1

Additional information on 5,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde

5,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde (CAS No. 1361696-79-8): Properties, Applications, and Market Insights

5,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde (CAS No. 1361696-79-8) is a specialized chlorinated biphenyl derivative with significant relevance in organic synthesis and material science. This compound belongs to the class of polychlorinated biphenyl (PCB) derivatives, which have garnered attention due to their unique chemical properties and potential applications in advanced research. The molecular structure features four chlorine atoms strategically positioned on the biphenyl backbone, along with a formyl group (–CHO) at the 3-position, making it a valuable intermediate for further chemical modifications.

The growing interest in chlorinated aromatic compounds like 5,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde stems from their role in synthesizing high-performance materials and fine chemicals. Researchers are particularly intrigued by its potential in developing liquid crystal materials, pharmaceutical intermediates, and specialty polymers. Recent studies highlight its utility in cross-coupling reactions, where the aldehyde group serves as a versatile handle for further functionalization.

From an environmental and regulatory perspective, PCB derivatives are subject to careful scrutiny. However, 1361696-79-8 is primarily used in controlled laboratory settings, minimizing ecological concerns. Its stability and reactivity make it a candidate for exploring green chemistry applications, particularly in catalytic processes that reduce waste generation. This aligns with the increasing demand for sustainable chemical solutions in industrial and academic research.

The synthesis of 5,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde typically involves multi-step procedures, including halogenation and formylation reactions. Advanced purification techniques such as column chromatography and recrystallization ensure high purity, which is critical for its applications in sensitive chemical processes. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC confirms its structural integrity and purity.

In the pharmaceutical sector, this compound has shown promise as a building block for drug discovery. Its chlorinated biphenyl core is structurally similar to bioactive molecules, making it useful for designing enzyme inhibitors or receptor modulators. Additionally, the aldehyde group allows for facile conjugation with other pharmacophores, enhancing its utility in medicinal chemistry.

The market for specialty chemicals like 5,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde is expanding, driven by innovations in materials science and pharmaceuticals. Suppliers and researchers are increasingly focusing on scalable synthesis methods to meet the demand for high-purity intermediates. As regulatory frameworks evolve, compliance with REACH and other chemical safety standards remains a priority for manufacturers.

Future research directions for CAS 1361696-79-8 may explore its potential in nanotechnology and electronic materials. The compound’s ability to form stable, ordered structures could be leveraged in developing organic semiconductors or sensors. Collaborations between academia and industry are expected to unlock new applications, further solidifying its position in the fine chemicals market.

For researchers and procurement specialists, sourcing high-quality 5,3',4',5'-Tetrachlorobiphenyl-3-carboxaldehyde requires verifying supplier credentials and analytical data. Reputable suppliers provide detailed COA (Certificate of Analysis) and MSDS documentation to ensure compliance with safety and quality standards. As interest in this compound grows, transparent supply chains will be essential for sustaining its use in cutting-edge applications.